4-formylpyridine-2-carboxylic acid hydrochloride
Overview
Description
4-formylpyridine-2-carboxylic acid hydrochloride (4-FPCA-HCl) is a water-soluble organic compound with a molecular formula of C6H5NO3·HCl. It is a derivative of pyridine and is used in a variety of scientific research applications due to its unique properties. 4-FPCA-HCl has been studied for its ability to act as a catalyst in chemical reactions, its potential as a reagent in organic synthesis, and its ability to act as a fluorescent probe in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 4-formylpyridine-2-carboxylic acid hydrochloride is not fully understood. However, it is believed that the compound acts as a proton donor, transferring a proton to the substrate molecule. This protonation activates the substrate molecule, allowing it to take part in chemical reactions. Additionally, it is believed that 4-formylpyridine-2-carboxylic acid hydrochloride can act as a Lewis acid, allowing it to act as a catalyst in certain chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-formylpyridine-2-carboxylic acid hydrochloride are not fully understood. However, it has been studied for its potential to act as a fluorescent probe in biochemical and physiological studies. In these studies, 4-formylpyridine-2-carboxylic acid hydrochloride has been used to detect various molecules, including proteins, DNA, and other biomolecules. Additionally, 4-formylpyridine-2-carboxylic acid hydrochloride has been studied for its potential to act as a catalyst in chemical reactions.
Advantages and Limitations for Lab Experiments
The main advantage of 4-formylpyridine-2-carboxylic acid hydrochloride is its water solubility, which makes it easy to use in laboratory experiments. Additionally, it is relatively inexpensive and can be easily synthesized in a two-step process. However, 4-formylpyridine-2-carboxylic acid hydrochloride is not as reactive as some other compounds, which can limit its usefulness in certain applications. Additionally, it is not very stable and can decompose over time.
Future Directions
There are a number of potential future directions for 4-formylpyridine-2-carboxylic acid hydrochloride. One potential direction is to further study its ability to act as a catalyst in chemical reactions. Additionally, further research could be conducted to explore its potential as a reagent in organic synthesis. Additionally, further research could be conducted to explore its potential as a fluorescent probe in biochemical and physiological studies. Finally, further research could be conducted to explore its potential to act as a proton donor in chemical reactions.
Synthesis Methods
4-formylpyridine-2-carboxylic acid hydrochloride can be synthesized by reacting 4-formylpyridine-2-carboxylic acid (4-FPCA) with hydrochloric acid. The reaction is conducted in a two-step process. First, 4-FPCA is dissolved in water and then hydrochloric acid is added dropwise. The reaction is then heated to boiling and allowed to cool. The resulting product is 4-formylpyridine-2-carboxylic acid hydrochloride.
Scientific Research Applications
4-formylpyridine-2-carboxylic acid hydrochloride has been studied for its ability to act as a catalyst in chemical reactions. It has been used in the synthesis of various compounds, including pyridine derivatives, which can be used in pharmaceuticals, agrochemicals, and other industries. 4-formylpyridine-2-carboxylic acid hydrochloride has also been used as a reagent in organic synthesis. It has been used to synthesize various compounds, including pyridines, pyrroles, and other heterocyclic compounds. Additionally, 4-formylpyridine-2-carboxylic acid hydrochloride has been studied for its ability to act as a fluorescent probe in biochemical and physiological studies. It has been used to detect various molecules, including proteins, DNA, and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-formylpyridine-2-carboxylic acid hydrochloride involves the conversion of 2-pyridinecarboxylic acid to the corresponding aldehyde, followed by reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-pyridinecarboxylic acid", "Sodium dichromate", "Sulfuric acid", "Sodium chloride", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "1. 2-pyridinecarboxylic acid is oxidized to the corresponding aldehyde using sodium dichromate and sulfuric acid.", "2. The resulting aldehyde is then reacted with sodium chloride and sodium hydroxide to form the sodium salt of 4-formylpyridine-2-carboxylic acid.", "3. The sodium salt is then treated with hydrochloric acid to form the hydrochloride salt of 4-formylpyridine-2-carboxylic acid." ] } | |
CAS RN |
2408966-52-7 |
Product Name |
4-formylpyridine-2-carboxylic acid hydrochloride |
Molecular Formula |
C7H6ClNO3 |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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